![molecular formula C25H21ClN2O4 B295515 4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione](/img/structure/B295515.png)
4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione, also known as CP-31398, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic properties. CP-31398 is a potent p53 stabilizer that has been shown to inhibit tumor growth and induce apoptosis in cancer cells.
Mechanism of Action
4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione works by stabilizing the p53 protein, which is often mutated or inactivated in cancer cells. Stabilization of p53 leads to the activation of downstream pathways that induce apoptosis and inhibit tumor growth. This compound also inhibits the interaction between p53 and MDM2, which is a negative regulator of p53. This leads to the accumulation of p53 and its activation, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and inhibit cell proliferation in cancer cells. This compound also induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway. In addition, this compound has been found to sensitize cancer cells to chemotherapy by inhibiting the DNA repair pathway.
Advantages and Limitations for Lab Experiments
One advantage of 4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione is its ability to selectively induce apoptosis in cancer cells while sparing normal cells. This makes it a potential candidate for cancer therapy with minimal side effects. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, more research is needed to determine the optimal dosage and treatment regimen for this compound.
Future Directions
There are several future directions for the research and development of 4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione. One potential direction is the development of more soluble analogs of this compound that can be administered more easily in vivo. Additionally, more research is needed to determine the optimal dosage and treatment regimen for this compound. Another potential direction is the investigation of this compound in combination with other cancer therapies, such as chemotherapy and immunotherapy. Finally, the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases, should also be explored.
Synthesis Methods
The synthesis of 4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione involves the condensation of 4-chloro-3-methylphenol with 2-bromoethanol to form 2-(4-chloro-3-methylphenoxy)ethanol. This intermediate is then reacted with 2-formylbenzoic acid to form 2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzaldehyde. The final step involves the reaction of 2-[2-(4-chloro-3-methylphenoxy)ethoxy]benzaldehyde with 1-phenylpyrazolidine-3,5-dione to form this compound.
Scientific Research Applications
4-{2-[2-(4-Chloro-3-methylphenoxy)ethoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione has been extensively studied for its potential therapeutic properties in cancer treatment. It has been shown to stabilize the p53 protein, which is a tumor suppressor that plays a crucial role in preventing the development of cancer. This compound has been found to induce apoptosis in cancer cells and inhibit tumor growth in several types of cancer, including breast, lung, and colon cancer. Additionally, this compound has been shown to sensitize cancer cells to chemotherapy, making it a potential candidate for combination therapy.
Properties
Molecular Formula |
C25H21ClN2O4 |
---|---|
Molecular Weight |
448.9 g/mol |
IUPAC Name |
(4E)-4-[[2-[2-(4-chloro-3-methylphenoxy)ethoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C25H21ClN2O4/c1-17-15-20(11-12-22(17)26)31-13-14-32-23-10-6-5-7-18(23)16-21-24(29)27-28(25(21)30)19-8-3-2-4-9-19/h2-12,15-16H,13-14H2,1H3,(H,27,29)/b21-16+ |
InChI Key |
IVMZREFWEZFQFU-LTGZKZEYSA-N |
Isomeric SMILES |
CC1=C(C=CC(=C1)OCCOC2=CC=CC=C2/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4)Cl |
SMILES |
CC1=C(C=CC(=C1)OCCOC2=CC=CC=C2C=C3C(=O)NN(C3=O)C4=CC=CC=C4)Cl |
Canonical SMILES |
CC1=C(C=CC(=C1)OCCOC2=CC=CC=C2C=C3C(=O)NN(C3=O)C4=CC=CC=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.